N~1~-[2-(benzylthio)ethyl]-N~2~-[(4-methoxyphenyl)sulfonyl]-N~2~-phenylglycinamide

• IUPAC Name: N-(2-benzylsulfanylethyl)-2-(N-(4-methoxyphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C24H26N2O4S2/c1-30-22-12-14-23(15-13-22)32(28,29)26(21-10-6-3-7-11-21)18-24(27)25-16-17-31-19-20-8-4-2-5-9-20/h2-15H,16-19H2,1H3,(H,25,27)
• InChI Key: OPYYOZZCGOFMSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCCSCC2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C24H26N2O4S2
• Molecular Weight: 470.6 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact synthesis pathway would depend on the specific reactions used to introduce each functional group and the order in which they are introduced.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzene rings would likely contribute to the overall stability of the molecule through resonance. The presence of the sulfonamide and amide groups could lead to the formation of hydrogen bonds, potentially affecting the compound’s solubility and reactivity.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzene rings could undergo electrophilic aromatic substitution. The amide and sulfonamide groups could participate in hydrolysis reactions under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple polar functional groups could increase its solubility in polar solvents. The benzene rings could contribute to increased stability and rigidity in the molecular structure.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound were to be used as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

Future research could explore the potential applications of this compound in various fields such as medicine, materials science, or chemical synthesis. This could involve studying its reactivity, stability, and interactions with other molecules.